Cas no 879459-55-9 (N,N-Dibenzyl-4-(4-chloro-5-methyl-3-nitro-pyrazol-1-yl)-butyramide)

N,N-Dibenzyl-4-(4-chloro-5-methyl-3-nitro-pyrazol-1-yl)-butyramide structure
879459-55-9 structure
Product Name:N,N-Dibenzyl-4-(4-chloro-5-methyl-3-nitro-pyrazol-1-yl)-butyramide
CAS No:879459-55-9
MF:C22H23ClN4O3
MW:426.896023988724
CID:3102408
PubChem ID:1961675
Update Time:2025-04-21

N,N-Dibenzyl-4-(4-chloro-5-methyl-3-nitro-pyrazol-1-yl)-butyramide Chemical and Physical Properties

Names and Identifiers

    • N,N-Dibenzyl-4-(4-chloro-5-methyl-3-nitro-pyrazol-1-yl)-butyramide
    • MLS000332144
    • STK340865
    • SMR000221623
    • N,N-dibenzyl-4-{4-chloro-3-nitro-5-methyl-1H-pyrazol-1-yl}butanamide
    • 879459-55-9
    • N,N-dibenzyl-4-(4-chloro-5-methyl-3-nitropyrazol-1-yl)butanamide
    • HMS2596M16
    • CHEMBL1510550
    • AKOS001494015
    • N,N-dibenzyl-4-(4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)butanamide
    • AN-329/43210830
    • HMS3379F17
    • Inchi: 1S/C22H23ClN4O3/c1-17-21(23)22(27(29)30)24-26(17)14-8-13-20(28)25(15-18-9-4-2-5-10-18)16-19-11-6-3-7-12-19/h2-7,9-12H,8,13-16H2,1H3
    • InChI Key: BWOQIIJZDUKDPB-UHFFFAOYSA-N
    • SMILES: ClC1C([N+](=O)[O-])=NN(C=1C)CCCC(N(CC1C=CC=CC=1)CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 426.1458683Da
  • Monoisotopic Mass: 426.1458683Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 8
  • Complexity: 541
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 84Ų
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